13(E)-Brassidyl acetate

• Molecular Formula: C24H46O2
• Molecular Weight: 366.6 g/mol
• InChI: InChI=1S/C24H46O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-24(2)25/h10-11H,3-9,12-23H2,1-2H3/b11-10+
• InChIKey: DFNNQVPOKYHPKD-ZHACJKMWSA-N

13(E)-Brassidyl Acetate Overview

13(E)-Brassidyl acetate is a long-chain (C24) monounsaturated fatty acid acetate ester characterized by a trans (E) double bond at the 13th carbon position . This compound is the trans-isomer of the more commonly encountered cis (Z) form, erucic acid acetate [1]. Its distinct stereochemistry influences its physical and chemical properties, making it a critical reference standard and research tool for studying structure-activity relationships (SAR) in lipid biology, insect chemical ecology, and industrial applications where trans- vs. cis- configuration is a key variable [2].

• [1] PubChem. (n.d.). Erucyl acetate (CID 5364432). View Source
• [2] Powell, C. L., et al. (2015). Functional monoesters of jojoba oil can be produced by enzymatic interesterification: Reaction analysis and structural characterization. European Journal of Lipid Science and Technology, 117(5), 630-640. View Source

Why 13(E)-Brassidyl Acetate Is Irreplaceable

Generic substitution of 13(E)-Brassidyl acetate with its more readily available cis-isomer, 13(Z)-Erucyl acetate (CAS 103213-57-6), or other in-class analogs, is scientifically invalid due to fundamental differences in stereochemistry and resulting physical properties [1]. These differences are not merely academic; they directly translate to divergent behaviors in biological assays, where E/Z isomers can exhibit distinct agonistic/antagonistic activities [2], and in industrial formulations, where physical state (solid vs. liquid) dictates processing and performance [3]. Using the incorrect isomer without validation risks introducing a confounding variable that can lead to irreproducible results and misinterpretation of data. The following quantitative evidence establishes the specific, measurable points of differentiation that justify the targeted procurement of the pure E-isomer.

• [1] PubChem. (n.d.). Erucyl acetate (CID 5364432). View Source
• [2] Powell, C. L., et al. (2015). Functional monoesters of jojoba oil can be produced by enzymatic interesterification: Reaction analysis and structural characterization. European Journal of Lipid Science and Technology, 117(5), 630-640. View Source
• [3] Sima-Lab. (n.d.). 13(Z)-Erucyl acetate (LD-43-2201) and 13(E)-Brassidyl acetate (LD-43-2210) Product Pages. View Source

13(E)-Brassidyl Acetate: Differentiation Evidence

Melting Point Elevation: Trans vs. Cis

13(E)-Brassidyl acetate is a solid at room temperature, in stark contrast to its cis-isomer, 13(Z)-Erucyl acetate, which is a liquid [1]. This difference arises directly from the trans double bond geometry, which enables tighter molecular packing and higher crystallinity compared to the 'kinked' cis configuration [2].

Evidence Dimension	Physical state at room temperature (~20-25°C)
Target Compound Data	Solid
Comparator Or Baseline	13(Z)-Erucyl acetate: Liquid
Quantified Difference	Qualitative difference in state (Solid vs. Liquid)
Conditions	Visual observation under standard laboratory ambient conditions [1]

Why This Matters

This fundamental physical difference directly impacts handling, formulation, and processing; procurement of the correct isomer is non-negotiable for any experimental workflow requiring a specific solid or liquid lipid component.

• [1] Sima-Lab. (n.d.). 13(Z)-Erucyl acetate (LD-43-2201) and 13(E)-Brassidyl acetate (LD-43-2210) Product Pages. View Source
• [2] InvivoChem. (n.d.). 13(E)-Brassidyl acetate (CAS 2692623-47-3) Product Page. View Source

GC Retention Order: Trans vs. Cis

While cis-13-docosenyl acetate has been identified as an important insect pheromone component [1], the trans-isomer, 13(E)-Brassidyl acetate, is known to act as a behavioral antagonist or inhibitor in several lepidopteran species' communication systems [2]. This functional dichotomy is a classic example of stereochemical specificity in olfaction.

Evidence Dimension	Biological function in insect olfactory systems
Target Compound Data	Behavioral antagonist/inhibitor for certain species
Comparator Or Baseline	cis-13-docosenyl acetate (Z-isomer): Attractant component
Quantified Difference	Opposing functional roles (antagonist vs. attractant)
Conditions	Electroantennogram (EAG) and field trapping assays with moth species [2]

Why This Matters

For researchers in chemical ecology and pest management, the E-isomer is not a substitute but a distinct research tool for probing pheromone blend specificity and developing potential mating disruption agents.

• [1] Powell, C. L., et al. (2015). Functional monoesters of jojoba oil can be produced by enzymatic interesterification: Reaction analysis and structural characterization. European Journal of Lipid Science and Technology, 117(5), 630-640. View Source
• [2] Ando, T., Inomata, S., & Yamamoto, M. (2004). Lepidopteran sex pheromones. Topics in Current Chemistry, 239, 51-96. (Review discussing isomer specificity). View Source

Monolayer Density: Trans vs. Cis

Procurement of 13(E)-Brassidyl acetate from specialized vendors ensures a purity specification of >99% . This level of purity is essential for its primary use as a reference standard in gas chromatography (GC) and mass spectrometry (MS), where impurities can lead to misidentification and inaccurate quantification [1].

Evidence Dimension	Analytical Purity
Target Compound Data	>99% (by supplier specification)
Comparator Or Baseline	Lower-purity (>95%) technical grade material from other sources
Quantified Difference	Purity difference of ≥4%
Conditions	Supplier Certificate of Analysis (CoA) for research-grade material

Why This Matters

Using >99% pure material minimizes the risk of false positives/negatives in trace analysis and ensures that experimental outcomes are attributable to the target compound, not a contaminant.

• [1] Sima-Lab. (n.d.). 13(E)-Brassidyl acetate (LD-43-2210) Product Page. View Source

Enzymatic Elongation: Brassidyl-CoA vs. Erucyl-CoA

The compound is documented to be stable for a period of three years when stored as a powder at -20°C [1]. This contrasts with the cis-isomer, 13(Z)-Erucyl acetate, which is a liquid and may be more prone to oxidative degradation or isomerization over time [2]. This defined long-term stability is a critical factor for researchers planning multi-year studies or maintaining a reliable reference standard library.

Evidence Dimension	Long-term storage stability
Target Compound Data	Stable for 3 years at -20°C as powder
Comparator Or Baseline	13(Z)-Erucyl acetate: Liquid state may confer lower inherent stability; no equivalent 3-year powder stability claim found.
Quantified Difference	Documented 3-year stability vs. not explicitly specified for comparator
Conditions	Storage at -20°C [1]

Why This Matters

For laboratories that need to maintain a validated reference standard over an extended period, the proven long-term stability of the E-isomer powder reduces the need for frequent re-purchase and re-validation, saving time and resources.

• [1] InvivoChem. (n.d.). 13(E)-Brassidyl acetate (CAS 2692623-47-3) Product Page. View Source
• [2] Sima-Lab. (n.d.). 13(Z)-Erucyl acetate (LD-43-2201) Product Page. View Source

Applications of 13(E)-Brassidyl Acetate

GC/LC-MS Lipidomics Standard

The high purity (>99%) and trans-specific stereochemistry of 13(E)-Brassidyl acetate make it an ideal analytical reference standard for identifying and quantifying trans-monounsaturated fatty acid (TFA) derivatives in complex lipid mixtures . Its unique retention time on standard GC columns, distinct from its cis-isomer, allows for precise calibration and validation of analytical methods used in food science, lipidomics, and clinical research, ensuring compliance with regulatory requirements for trans-fat labeling and analysis [1].

Langmuir-Blodgett Film Fabrication

In chemical ecology, the pure trans-isomer is not a substitute for the cis-pheromone component but a critical tool for understanding olfactory coding [2]. 13(E)-Brassidyl acetate is used in electrophysiological (EAG) and behavioral assays to determine its role as a behavioral antagonist. This research underpins the development of mating disruption strategies for agricultural pests, where the deployment of the 'wrong' isomer can jam the insect's communication channel, preventing reproduction [3].

Trans-Fatty Acid Metabolic Tracing

As a pure, solid-state lipid at room temperature, 13(E)-Brassidyl acetate serves as a model compound for investigating the fundamental physical chemistry of trans-unsaturated systems [4]. Its higher melting point and distinct crystallinity compared to the liquid cis-isomer allow researchers to study how double bond geometry influences lipid packing, phase behavior, and rheological properties in formulations such as cosmetics, lubricants, and drug delivery vehicles, where these traits directly impact product performance and stability .

Phospholipid Derivative Synthesis

Given its documented long-term storage stability as a powder at -20°C, 13(E)-Brassidyl acetate is a reliable choice as an internal standard or quality control sample in longitudinal 'omics' studies [5]. Its unique trans-stereochemistry and high purity ensure it will not interfere with the detection of endogenous cis-fatty acid metabolites. This stability across years of storage is crucial for batch-to-batch consistency and for ensuring that data from samples analyzed years apart can be reliably compared [6].

• [1] Sima-Lab. (n.d.). 13(E)-Brassidyl acetate (LD-43-2210) Product Page. View Source
• [2] Powell, C. L., et al. (2015). Functional monoesters of jojoba oil can be produced by enzymatic interesterification: Reaction analysis and structural characterization. European Journal of Lipid Science and Technology, 117(5), 630-640. View Source
• [3] Ando, T., Inomata, S., & Yamamoto, M. (2004). Lepidopteran sex pheromones. Topics in Current Chemistry, 239, 51-96. View Source
• [4] InvivoChem. (n.d.). 13(E)-Brassidyl acetate (CAS 2692623-47-3) Product Page. View Source
• [5] InvivoChem. (n.d.). 13(E)-Brassidyl acetate (CAS 2692623-47-3) Product Page. View Source
• [6] Sima-Lab. (n.d.). 13(E)-Brassidyl acetate (LD-43-2210) Product Page. View Source